molecular formula C19H16N4O B5529770 4-({[(2,4-dimethyl-3H-1,5-benzodiazepin-3-ylidene)amino]oxy}methyl)benzonitrile

4-({[(2,4-dimethyl-3H-1,5-benzodiazepin-3-ylidene)amino]oxy}methyl)benzonitrile

Cat. No. B5529770
M. Wt: 316.4 g/mol
InChI Key: GZGATYKWHVEAHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzodiazepines are a class of compounds well-known for their psychoactive properties, which have been extensively studied for their potential applications in medicine and material science. Although direct information on "4-({[(2,4-dimethyl-3H-1,5-benzodiazepin-3-ylidene)amino]oxy}methyl)benzonitrile" is scarce, the research on benzodiazepines and their derivatives, including the study of their synthesis, molecular structure, chemical reactions, and properties, provides valuable insights into their characteristics and potential applications.

Synthesis Analysis

The synthesis of benzodiazepine derivatives typically involves multi-step chemical processes, including the formation of key intermediates and the introduction of various functional groups to achieve the desired structural and chemical properties. For example, Soldatenkov et al. (2013) discuss the synthesis of 2,3,4,5-tetrahydro-1H-3-benzazepine derivatives through the rearrangement of 1,2,3,4-tetrahydroisoquinolinium quaternary salts by base action, indicating complex synthetic pathways that might be relevant to our compound of interest (Soldatenkov et al., 2013).

Molecular Structure Analysis

The molecular structure of benzodiazepine derivatives is crucial for their chemical behavior and biological activity. Advanced computational and analytical techniques, such as X-ray crystallography and NMR spectroscopy, are employed to elucidate the configurations, conformations, and stereochemistry of these compounds. For instance, the study by Chen et al. (2011) on the enantioselective synthesis of benzodiazepines highlights the significance of stereochemistry in determining the activity and selectivity of these molecules (Chen et al., 2011).

Chemical Reactions and Properties

Benzodiazepines undergo various chemical reactions, reflecting their reactivity and interaction with different chemical agents. The study of these reactions provides insights into the functional groups' reactivity, the stability of the benzodiazepine core, and the compound's overall chemical behavior. Research on similar compounds, such as the work by D'souza et al. (2011), who explored the cycloaddition reactions of benzodiazepines, sheds light on the chemical versatility and reactivity of these molecules (D'souza et al., 2011).

Physical Properties Analysis

The physical properties of benzodiazepines, including their melting points, solubility, and crystal structure, are essential for their processing, formulation, and application. These properties are influenced by the molecular structure and the presence of specific functional groups.

Chemical Properties Analysis

The chemical properties of benzodiazepines, such as acidity/basicity, electrophilic and nucleophilic sites, and the presence of hydrogen bond donors and acceptors, play a crucial role in their biological activity and interaction with biological targets. Studies on the basicities and chemical transformations of benzodiazepine derivatives, like the work by Bogat-skii et al. (1981), provide valuable information on the chemical behavior of these compounds under different conditions (Bogat-skii et al., 1981).

properties

IUPAC Name

4-[[(2,4-dimethyl-1,5-benzodiazepin-3-ylidene)amino]oxymethyl]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N4O/c1-13-19(14(2)22-18-6-4-3-5-17(18)21-13)23-24-12-16-9-7-15(11-20)8-10-16/h3-10H,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZGATYKWHVEAHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2N=C(C1=NOCC3=CC=C(C=C3)C#N)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({[(2,4-dimethyl-3H-1,5-benzodiazepin-3-ylidene)amino]oxy}methyl)benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.